Cas no 72170-28-6 (8-Hydroxyergotamine)

• Product Name: 8-Hydroxyergotamine
• CAS No: 72170-28-6
• MF: C₃₃H₃₅N₅O₆
• MW: 597.66090798378
• CID: 2055989
• PubChem ID: 102145981
• Update Time: 2025-04-21

8-Hydroxyergotamine Chemical and Physical Properties

Names and Identifiers

• 5'-benzyl-8,12'-dihydroxy-2'-methyl-ergotamane-18,3',6'-trione
• 8-Hydroxyergotamin
• (6aR,9S)-N-[(1S,2S,4R,7S)-7-benzyl-2-hydroxy-4-methyl-5,8-dioxo-3-oxa-6,9-diazatricyclo[7.3.0.02,6]dodecan-4-yl]-9-hydroxy-7-methyl-4,6,6a,8-tetrahydroindolo[4,3-fg]quinoline-9-carboxamide
• ERGOTAMINE TARTRATE IMPURITY A (EP IMPURITY)
• (6AR,9S)-N-((2R,5S,10AS,10BS)-5-BENZYL-10B-HYDROXY-2-METHYL-3,6-DIOXOOCTAHYDRO-8H-(1,3)OXAZOLO(3,2-A)PYRROLO(2,1-C)PYRAZIN-2-YL)-9-HYDROXY-7-METHYL-4,6,6A,7,8,9-HEXAHYDROINDOLO(4,3-FG)QUINOLINE-9-CARBOXAMIDE
• 72170-28-6
• 8-Hydroxyergotamine
• SCHEMBL25014716
• ERGOTAMINE TARTRATE IMPURITY A [EP IMPURITY]
• ERGOTAMAN-3',6',18-TRIONE, 8,12'-DIHYDROXY-2'-METHYL-5'-(PHENYLMETHYL)-, (5'.ALPHA.)-
• 1A7852J6VH
• Ergotaman-3',6',18-trione, 8,12'-dihydroxy-2'-methyl-5'-(phenylmethyl)-, (5'alpha)-
• UNII-1A7852J6VH

• Inchi： 1S/C33H35N5O6/c1-31(30(41)38-25(14-19-8-4-3-5-9-19)28(39)37-13-7-12-26(37)33(38,43)44-31)35-29(40)32(42)16-22-21-10-6-11-23-27(21)20(17-34-23)15-24(22)36(2)18-32/h3-6,8-11,16-17,24-26,34,42-43H,7,12-15,18H2,1-2H3,(H,35,40)
• InChI Key： JGOTUAOHJNQELB-UHFFFAOYSA-N
• SMILES： CN1C2CC3C4C(=CC=CC=4C2=CC(C(NC2(C(=O)N4C(C5N(C(C4CC4C=CC=CC=4)=O)CCC5)(O)O2)C)=O)(O)C1)NC=3

Computed Properties

• Exact Mass: 597.25873385Da
• Monoisotopic Mass: 597.25873385Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 44
• Rotatable Bond Count: 4
• Complexity: 1270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Ergopeptines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Ergopeptines